Cas no 1208075-63-1 (Ethyl 2-bromo-4-methoxybenzoate)

• Product Name: Ethyl 2-bromo-4-methoxybenzoate
• CAS No: 1208075-63-1
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 1029277
• PubChem ID: 46311272
• Update Time: 2025-10-24

Ethyl 2-bromo-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-methoxybenzoate
• Ethyl2-Bromo-4-methoxybenzoate
• 1208075-63-1
• DTXSID60673254
• SCHEMBL22852762
• DB-370225

• MDL： MFCD12547845
• Inchi： 1S/C10H11BrO3/c1-3-14-10(12)8-5-4-7(13-2)6-9(8)11/h4-6H,3H2,1-2H3
• InChI Key： DNHZXEKYPIUSJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(=O)OCC)OC

Computed Properties

• Exact Mass: 257.98900
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.63440

Additional information on Ethyl 2-bromo-4-methoxybenzoate

Ethyl 2-bromo-4-methoxybenzoate (CAS No. 1208075-63-1): A Versatile Intermediate in Organic Synthesis

Ethyl 2-bromo-4-methoxybenzoate (CAS No. 1208075-63-1) is a highly valuable aromatic ester derivative widely used in pharmaceutical, agrochemical, and material science research. This compound, characterized by its bromine and methoxy functional groups, serves as a key intermediate in the synthesis of complex molecules. Its unique structural features make it a sought-after building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in modern organic chemistry.

In recent years, the demand for Ethyl 2-bromo-4-methoxybenzoate has surged due to its role in developing active pharmaceutical ingredients (APIs) and biologically active compounds. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, where it aids in the construction of heterocyclic frameworks. The compound’s CAS No. 1208075-63-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and combinatorial chemistry.

From a synthetic perspective, Ethyl 2-bromo-4-methoxybenzoate offers excellent reactivity in nucleophilic aromatic substitution (SNAr) reactions. Its electron-withdrawing ester group and electron-donating methoxy group create a balanced electronic environment, facilitating selective functionalization. This property is especially valuable in designing targeted molecular probes and fluorescent dyes, which are hot topics in chemical biology and materials science.

Environmental and sustainability concerns have also driven interest in green chemistry approaches for synthesizing derivatives like Ethyl 2-bromo-4-methoxybenzoate. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize waste and energy consumption. Such innovations align with the global push for sustainable chemical manufacturing, a topic frequently discussed in scientific forums and industry reports.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are commonly employed to characterize Ethyl 2-bromo-4-methoxybenzoate, ensuring high purity and consistency for research applications. The compound’s stability under standard storage conditions further enhances its utility in long-term studies and large-scale production.

In summary, Ethyl 2-bromo-4-methoxybenzoate (CAS No. 1208075-63-1) is a multifaceted compound with broad applications in organic synthesis and materials development. Its compatibility with modern catalytic systems and sustainable practices positions it as a critical tool for advancing chemical innovation. As research continues to uncover new uses, this compound will likely remain a focal point in scientific literature and industrial applications.